Cas no 1152653-84-3 (4-(4-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine)

• Product Name: 4-(4-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine
• CAS No: 1152653-84-3
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 5776577
• PubChem ID: 43158603
• Update Time: 2025-05-21

4-(4-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 4-(4-chlorophenyl)-1,3-dimethyl-
• 4-(4-Chlorophenyl)-1,3-dimethyl-1h-pyrazol-5-amine
• 4-(4-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine

• Inchi： 1S/C11H12ClN3/c1-7-10(11(13)15(2)14-7)8-3-5-9(12)6-4-8/h3-6H,13H2,1-2H3
• InChI Key： FCCAFRXLWNQOMP-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=C(C2=CC=C(Cl)C=C2)C(C)=N1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 354.0±42.0 °C(Predicted)
• pka: 3.83±0.10(Predicted)

Additional information on 4-(4-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine

Comprehensive Overview of 4-(4-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine (CAS No. 1152653-84-3)

The compound 4-(4-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine (CAS No. 1152653-84-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a chlorophenyl group and a pyrazole core, this compound is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its amine functionality, which allows for versatile chemical modifications, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 4-(4-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine has surged due to their role in developing novel therapeutics. The pyrazole scaffold, in particular, is a hotspot in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and anticancer properties. This compound’s chlorophenyl moiety further enhances its bioactivity, making it a candidate for targeted drug design. As the pharmaceutical industry shifts toward personalized medicine, molecules like this are increasingly relevant.

From an industrial perspective, CAS No. 1152653-84-3 is also explored for its potential in agrochemical formulations. The chlorophenyl group is known to contribute to pesticidal activity, and researchers are investigating its efficacy in crop protection. With growing concerns over sustainable agriculture and reduced environmental impact, this compound’s role in developing eco-friendly pesticides is a key area of focus. Its stability and reactivity make it a promising candidate for next-generation agrochemicals.

The synthesis of 4-(4-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine involves multi-step organic reactions, often starting from readily available precursors like 4-chlorobenzaldehyde and dimethyl pyrazole. Optimizing yield and purity is critical, given its applications in high-value industries. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with regulatory standards. The rise of AI-driven drug discovery has further accelerated research, with computational models predicting its interactions and optimizing synthetic pathways.

Beyond pharmaceuticals and agrochemicals, CAS No. 1152653-84-3 is also being investigated for its potential in material science. Its aromatic and heterocyclic structure lends itself to applications in organic electronics, such as OLEDs and conductive polymers. As the demand for lightweight, flexible electronics grows, compounds like this could play a pivotal role in advancing next-generation technologies. Researchers are particularly interested in its photophysical properties, which may enable innovations in optoelectronics.

In conclusion, 4-(4-chlorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine (CAS No. 1152653-84-3) is a multifaceted compound with broad applications across industries. Its unique chemical structure, combined with its versatility, makes it a subject of ongoing research and development. Whether in drug discovery, sustainable agriculture, or advanced materials, this compound continues to demonstrate its value as a key building block in modern science.